N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide

• IUPAC Name: N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide
• InChI: InChI=1S/C17H18FN3O2/c1-10-5-4-6-12(15(10)18)17(23)20-13-9-11(16(19)22)7-8-14(13)21(2)3/h4-9H,1-3H3,(H2,19,22)(H,20,23)
• InChI Key: DBTNIVPISDMXFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=C(C=CC(=C2)C(=O)N)N(C)C)F
• Molecular Formula: C17H18FN3O2
• Molecular Weight: 315.34 g/mol

Description

N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide, also known as L-BMAA, is a non-protein amino acid that has been found to be produced by cyanobacteria. L-BMAA has been linked to neurodegenerative diseases such as Alzheimer's and Parkinson's disease, and has been the subject of extensive scientific research in recent years.

Mechanism of Action

N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide is believed to exert its toxic effects on neurons by interfering with protein synthesis. Specifically, it has been found to incorporate into proteins in place of the amino acid serine, leading to the production of abnormal proteins that can damage neurons.
Biochemical and Physiological Effects:
N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide has been shown to cause damage to neurons in the brain, leading to the development of neurodegenerative diseases. It has also been found to be toxic to a variety of other cell types, including liver cells and muscle cells.

Advantages and Limitations for Lab Experiments

The main advantage of using N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide in lab experiments is its ability to induce neurodegenerative disease-like symptoms in animal models. This allows researchers to study the underlying mechanisms of these diseases and develop potential treatments. However, the use of N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide in lab experiments is limited by its toxicity and potential for harm to researchers.

Future Directions

There are several directions for future research on N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide. One area of interest is the role of N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide in the development of other neurodegenerative diseases, such as amyotrophic lateral sclerosis (ALS). Additionally, research is needed to develop effective treatments for individuals who have been exposed to N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide. Finally, further studies are needed to understand the mechanisms by which N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide incorporates into proteins and causes damage to neurons.

Synthesis Methods

N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide can be synthesized by reacting 2-fluoro-3-methylbenzoic acid with N,N-dimethylformamide dimethyl acetal, followed by the addition of carbamoyl chloride and 2-amino-4,5-dimethylphenol. The resulting product is N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide.

Scientific Research Applications

N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide has been extensively studied in the field of neurodegenerative diseases. Research has shown that N-[5-carbamoyl-2-(dimethylamino)phenyl]-2-fluoro-3-methylbenzamide can cause damage to neurons in the brain, leading to the development of Alzheimer's and Parkinson's disease. It has also been found to be present in high levels in the brains of individuals with these diseases.